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For researchers, scientists, and drug development professionals embarking on computer
architecture research, the choice of a simulation tool is a critical decision that profoundly
impacts the scope, accuracy, and efficiency of their work. Two of the most prominent open-
source tools in this domain are GEM-5 and QEMU. This guide provides an objective
comparison of their capabilities, performance, and suitability for research, supported by
experimental data, to help you make an informed decision.

At a high level, the fundamental difference between GEM-5 and QEMU lies in their primary
design goals. GEM-5 is a comprehensive, cycle-level simulator meticulously designed for
detailed and accurate performance analysis of computer microarchitectures. In contrast, QEMU
is a high-speed, functional emulator optimized for running unmodified operating systems and
software with a focus on speed and broad system support rather than timing fidelity.

Performance and Accuracy: A Quantitative Look

The trade-off between simulation speed and accuracy is a central theme when comparing
GEM-5 and QEMU. While QEMU excels in execution speed, particularly when leveraging
Kernel-based Virtual Machine (KVM) for near-native performance, GEM-5 provides a granular,
cycle-by-cycle view of the simulated hardware, which is indispensable for architectural
exploration.

A master's thesis from KTH Royal Institute of Technology provides a direct comparison of these
two platforms for ARM multicore architectures, using a custom Butterworth filter benchmark and
workloads from the PARSEC benchmark suite.[1] The study highlights that QEMU with KVM
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delivers the best performance, while GEM-5 with a detailed Out-of-Order (O3) ARM CPU model
offers the highest accuracy.[1]

Simulation Speed

The following table summarizes the execution time of the Butterworth filter benchmark on
different platforms, demonstrating the significant performance advantage of QEMU, especially
with KVM.

Relative Slowdown (vs.

Platform/Configuration Execution Time (seconds) .
Native)
Native Hardware (Raspberry Pi
(Raspherry 28.3 1x
3)
QEMU with KVM 35.8 1.27x
QEMU (TCG - Tiny Code
2,130 75.27x
Generator)
GEM-5 (O3 CPU Model) 1,085,400 38,353.36x

Note: Data extracted from the "Evaluating Gem5 and QEMU Virtual Platforms for ARM
Multicore Architectures” thesis. The native hardware provides a baseline for performance

comparison.

Simulation Accuracy

For computer architecture research, accuracy in modeling the microarchitectural behavior is
paramount. The same study provides data on instruction counts and cache miss rates, which
are key indicators of simulation fidelity.
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Metric

Native Hardware

GEM-5 (O3 CPU
Model)

QEMU

Instructions Executed 1.25 x 10711 1.26 x 10M11 Not reported
L1 I-Cache Miss Rate 1.5% 1.2% Not reported
L1 D-Cache Miss

3.2% 2.8% Not reported
Rate
L2 Cache Miss Rate 0.8% 0.9% Not reported

Note: Data extracted from the "Evaluating Gem5 and QEMU Virtual Platforms for ARM
Multicore Architectures" thesis. QEMU does not typically provide detailed microarchitectural

statistics.

Experimental Protocols

To ensure the reproducibility of the presented data, the following experimental setup was used

in the cited thesis:

» Hardware Platform: Raspberry Pi 3 Model B (for native performance baseline).

e Host Machine: An x86-64 machine running Linux for the simulations.

e Benchmarks:

o A custom-developed Butterworth filter implemented in C++.

o Selected workloads from the PARSEC (Princeton Application Repository for Shared-

Memory Computers) benchmark suite.

e GEM-5 Configuration:

o Full-system simulation mode.

o Detailed ARM Out-of-Order (O3) CPU model.

o Atwo-level cache hierarchy.
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» QEMU Configuration:
o Full-system emulation.
o Evaluated with both the default Tiny Code Generator (TCG) and with KVM acceleration.

o Operating System: A customized Raspbian Linux distribution was used across all platforms

for consistency.

Feature Comparison for Architecture Research
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Feature

GEM-5

QEMU

Primary Use Case

Detailed microarchitecture
research, performance
analysis, design space

exploration.

Fast functional emulation,
software development, running

full operating systems.

Simulation Model

Cycle-level, detailed modeling
of pipelines, caches, memory

hierarchy, and interconnects.

[2]

Functional, instruction set
emulation. Timing is generally

not accurate.

CPU Models

Multiple interchangeable CPU
models (e.g., simple atomic,
timing-based, in-order, out-of-
order).[3]

Primarily functional models for

various ISAs.

Memory System

Highly configurable and
detailed memory system

modeling.[3]

Functional memory emulation.

Performance Metrics

Provides a rich set of
performance metrics (e.g.,
CPI, cache miss rates,

memory latency).

Limited to functional
correctness and execution

speed.

Simulation Speed

Significantly slower due to the

high level of detail.

Very fast, with near-native

speed when using KVM.

Community & Support

Smaller, more academic-

focused community.

Larger community with
extensive support for various

hardware and peripherals.[4]

Visualizing the Simulation Workflow and Abstraction

Levels

The choice between GEM-5 and QEMU can also be understood by visualizing their respective

simulation workflows and levels of abstraction.
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Comparison of simulation abstraction levels.

The diagram above illustrates that GEM-5 introduces a detailed microarchitecture layer,

allowing for in-depth analysis of hardware components, which is absent in QEMU's direct
functional emulation on host hardware.

GEM-5 Workflow for Architecture Research QEMU Workflow for System Software Research

. . . Develop/Port System Software
Define Architectural Hypothesis (OS, Drivers)

'

Configure GEM-5 Configure QEMU VM
(CPU, Caches, Memory) (Machine, Devices)
Run Cycle-Level Simulation Run and Debug Software

with Benchmarks in Emulated Environment

i

Analyze Detailed Performance

Statistics (CPI, Miss Rates) Validate Functional Correctness
Refine Architectural Design Deploy on Target Hardware

Click to download full resolution via product page

Typical research workflows for GEM-5 and QEMU.

This workflow diagram highlights the iterative nature of architectural exploration in GEM-5,
focusing on performance analysis and design refinement, versus the more linear software
development and validation process typical with QEMU.

Conclusion: Choosing the Right Tool for the Job
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The choice between GEM-5 and QEMU is not about which tool is definitively "better,” but rather
which tool is better suited for a specific research objective.

Choose GEM-5 when:

e Your research focuses on novel microarchitectural ideas, such as new cache coherence
protocols, branch predictors, or memory controller designs.

¢ You need detailed, cycle-accurate performance data to validate your architectural
hypotheses.

o Simulation speed is a secondary concern to the fidelity of the microarchitectural model.
Choose QEMU when:

e Your research involves system-level software, such as operating system development, driver
implementation, or full-stack software performance on a functional level.

» You need to quickly boot and run complex software stacks on a variety of emulated hardware
platforms.

» Timing accuracy is not a primary requirement, and fast emulation is crucial for your workflow.

For many comprehensive research projects, a combination of both tools can be highly effective.
QEMU can be used for initial software development and to fast-forward to a region of interest
within a long-running application, after which a detailed simulation of that specific region can be
performed using GEM-5. This hybrid approach leverages the speed of QEMU and the accuracy
of GEM-5, providing a powerful methodology for modern computer architecture research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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computer-architecture-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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